Cas no 433242-64-9 (Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]-)
![Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]- structure](https://ossimg.kuujia.com/scimg/433500/433242-64-9x500.png)
433242-64-9 structure
Product Name:Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]-
CAS No:433242-64-9
MF:C10H14N2O2S
MW:226.295361042023
CID:331486
PubChem ID:2917118
Update Time:2025-04-19
Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]-
- 2-(4,6-Dimethyl-pyrimidin-2-ylsulfanyl)-butyric acid
- 2-(4,6-dimethylpyrimidin-2-yl)sulfanylbutanoic acid
- 2-(4,6-dimethylpyrimidin-2-ylsulfanyl)butyric acid
- AB00122469-01
- AKOS000301068
- AKOS016346830
- SB58192
- BRD-A04864286-001-07-2
- MLS000112758
- 2-((4,6-Dimethylpyrimidin-2-yl)thio)butanoic acid
- 2-(4,6-dimethyl-pyrimidin-2-ylsulfanyl)-butyric acid, AldrichCPR
- 2-(4,6-dimethylpyrimidin-2-ylthio)butanoic acid
- CHEMBL1462743
- DTXSID30387811
- 433242-64-9
- SMR000108667
- HMS2483O08
- FT-0644608
- 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]butanoic acid
- DB-051064
-
- MDL： MFCD03145485
- Inchi： 1S/C10H14N2O2S/c1-4-8(9(13)14)15-10-11-6(2)5-7(3)12-10/h5,8H,4H2,1-3H3,(H,13,14)
- InChI Key： BXVJYKWWKYAQJQ-UHFFFAOYSA-N
- SMILES： S(C1N=C(C)C=C(C)N=1)C(C(=O)O)CC
Computed Properties
- Exact Mass: 226.07800
- Monoisotopic Mass: 226.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 88.4Ų
Experimental Properties
- Boiling Point: 383°Cat760mmHg
- Flash Point: 185.4°C
- PSA: 88.38000
- LogP: 2.04870
Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]- Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM520135-1g |
2-((4,6-Dimethylpyrimidin-2-yl)thio)butanoic acid |
433242-64-9 | 95% | 1g |
$248 | 2023-02-02 | |
| Alichem | A089000880-5g |
2-((4,6-Dimethylpyrimidin-2-yl)thio)butanoic acid |
433242-64-9 | 95% | 5g |
$899.64 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735913-1g |
2-((4,6-Dimethylpyrimidin-2-yl)thio)butanoic acid |
433242-64-9 | 98% | 1g |
￥2450.00 | 2024-05-13 |
Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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